Cas no 1806993-52-1 (3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxaldehyde)

• Product Name: 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxaldehyde
• CAS No: 1806993-52-1
• MF: C₈H₆BrF₂NO
• MW: 250.040148258209
• CID: 4809204
• Update Time: 2025-06-07

3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO/c1-4-2-5(3-13)12-7(6(4)9)8(10)11/h2-3,8H,1H3
• InChI Key： MXZCHARFCQNLIE-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC(C=O)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.4
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxaldehyde

Professional Introduction to 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxaldehyde (CAS No. 1806993-52-1)

3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxaldehyde, with the CAS number 1806993-52-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic compound that serves as a fundamental structural motif in numerous biologically active molecules. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, and an aldehyde moiety, makes this compound a versatile intermediate in synthetic chemistry.

The aldehyde functional group in 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxaldehyde is particularly noteworthy due to its reactivity and its role in forming various pharmacophores. Aldehydes are well-known for their ability to participate in condensation reactions, forming Schiff bases, and undergoing oxidation to yield carboxylic acids. These properties make it an invaluable building block in the synthesis of more complex molecules.

The bromo substituent at the 3-position of the pyridine ring adds another layer of reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds and are widely employed in drug discovery and development. The difluoromethyl group, located at the 2-position, is another critical feature that enhances the compound's utility. Difluoromethyl groups are known to improve metabolic stability, lipophilicity, and binding affinity, making them a preferred moiety in medicinal chemistry.

The combination of these functional groups positions 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxaldehyde as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have highlighted its potential in developing small molecule inhibitors targeting various biological pathways. For instance, researchers have explored its use in creating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

In the realm of drug discovery, the synthesis of heterocyclic compounds like 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxaldehyde has been increasingly recognized for its ability to yield compounds with high binding affinity and selectivity. The pyridine core is particularly prevalent in approved drugs due to its favorable pharmacokinetic properties. The introduction of electron-withdrawing groups such as the aldehyde and bromo substituents can fine-tune the electronic properties of the molecule, enhancing its interaction with biological targets.

The aldehyde group's reactivity also allows for the formation of Schiff bases, which have been shown to exhibit a wide range of biological activities. Schiff bases derived from 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxaldehyde have been investigated for their potential antimicrobial, antiviral, and anti-inflammatory properties. These derivatives often display enhanced stability and bioavailability compared to their parent compounds.

The difluoromethyl group's influence on metabolic stability has been a focal point in recent research. By incorporating this group into drug candidates, chemists aim to extend their half-life in vivo while maintaining efficacy. This has led to the development of several FDA-approved drugs that incorporate difluoromethyl moieties to improve pharmacokinetic profiles.

The bromo substituent's role in cross-coupling reactions has enabled the construction of complex molecular architectures with precision. These reactions are not only efficient but also scalable, making them suitable for industrial applications. The ability to selectively modify specific positions on the pyridine ring allows for the creation of libraries of compounds that can be screened for biological activity.

In conclusion, 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxaldehyde (CAS No. 1806993-52-1) is a multifunctional compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for synthesizing novel therapeutic agents targeting various diseases. The ongoing research into its derivatives and applications underscores its importance as a building block in medicinal chemistry.